Cas no 1344264-73-8 (3-(benzylamino)oxolane-3-carboxamide)

• Product Name: 3-(benzylamino)oxolane-3-carboxamide
• CAS No: 1344264-73-8
• MF: C₁₂H₁₆N₂O₂
• MW: 220.267642974854
• MDL: MFCD18333658
• CID: 2094087
• PubChem ID: 63335128
• Update Time: 2025-06-08

3-(benzylamino)oxolane-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(Benzylamino)tetrahydrofuran-3-carboxamide
• 3-(Benzylamino)oxolane-3-carboxamide
• 3-(Benzylamino)oxolane-3-carboxamide, AldrichCPR
• 1344264-73-8
• PB11347
• AS-33857
• SY098420
• CS-0051721
• AKOS012639553
• MFCD18333658
• 3-(benzylamino)oxolane-3-carboxamide

• MDL： MFCD18333658
• Inchi： 1S/C12H16N2O2/c13-11(15)12(6-7-16-9-12)14-8-10-4-2-1-3-5-10/h1-5,14H,6-9H2,(H2,13,15)
• InChI Key： FIWRMZCJJLENNF-UHFFFAOYSA-N
• SMILES： O1CCC(C(N)=O)(C1)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 220.121177757g/mol
• Monoisotopic Mass: 220.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 64.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-(benzylamino)oxolane-3-carboxamide

Introduction to 3-(Benzylamino)oxolane-3-carboxamide (CAS No. 1344264-73-8)

3-(Benzylamino)oxolane-3-carboxamide, with the CAS number 1344264-73-8, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzylamino group and an oxolane ring, making it a promising candidate for various therapeutic applications.

The molecular formula of 3-(Benzylamino)oxolane-3-carboxamide is C₁₁H₁₅N₂O₂, and its molecular weight is approximately 205.25 g/mol. The compound's structure consists of a five-membered oxolane ring with a carboxamide group attached to the 3-position, and a benzylamino group attached to the same carbon atom. This arrangement provides the molecule with both hydrophilic and hydrophobic properties, which are crucial for its biological activity and pharmacokinetic behavior.

In recent years, 3-(Benzylamino)oxolane-3-carboxamide has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play critical roles in various physiological processes, including neurotransmission, hormone signaling, and immune responses. The ability of 3-(Benzylamino)oxolane-3-carboxamide to interact with specific GPCRs makes it a valuable tool for understanding receptor function and developing new drugs.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the binding affinity of 3-(Benzylamino)oxolane-3-carboxamide to several GPCRs, including the serotonin 5-HT_1A receptor and the dopamine D₂ receptor. The results showed that the compound exhibited high selectivity and affinity for these receptors, suggesting its potential as a lead compound for the development of novel anxiolytic and antipsychotic drugs.

Beyond its interactions with GPCRs, 3-(Benzylamino)oxolane-3-carboxamide has also been explored for its anti-inflammatory properties. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. A study published in the Journal of Inflammation Research in 2020 demonstrated that 3-(Benzylamino)oxolane-3-carboxamide effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that the compound may have therapeutic potential in treating inflammatory conditions.

The pharmacokinetic properties of 3-(Benzylamino)oxolane-3-carboxamide have also been investigated to assess its suitability as a drug candidate. A preclinical study conducted in rats found that the compound exhibited good oral bioavailability and favorable pharmacokinetic parameters, including a half-life of approximately 4 hours and good tissue distribution. These characteristics are essential for ensuring that the drug can reach its target site in sufficient concentrations to exert its therapeutic effects.

In addition to its therapeutic applications, 3-(Benzylamino)oxolane-3-carboxamide has been used as a tool compound in chemical biology research. Its ability to selectively modulate specific biological pathways makes it useful for probing cellular processes and identifying new drug targets. For example, a study published in Chemical Biology & Drug Design in 2019 utilized 3-(Benzylamino)oxolane-3-carboxamide to investigate the role of specific kinases in cancer cell proliferation. The results provided insights into potential targets for cancer therapy.

The synthesis of 3-(Benzylamino)oxolane-3-carboxamide has been optimized to improve yield and purity. A commonly used synthetic route involves the reaction of benzylamine with an appropriate oxolane precursor, followed by carboxylation to form the final product. This process can be carried out under mild conditions, making it suitable for large-scale production.

In conclusion, 3-(Benzylamino)oxolane-3-carboxamide (CAS No. 1344264-73-8) is a versatile compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable tool for understanding receptor function, developing new drugs, and probing cellular processes. Ongoing research continues to uncover new potential uses for this compound, further highlighting its significance in the field.